Cas no 10156-75-9 (Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-)
10156-75-9 structure
Product Name:Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
CAS No:10156-75-9
MF:C9H8F3N3O4
MW:279.17273235321
CID:181871
PubChem ID:3014621
Update Time:2025-04-19
Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
- N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)aniline
- 1-N,N-Dimethylamino-2,6-dinitro-4-benzotrifluoride
- 4-Trifluoromethyl-2,6-dinitro-N,N-dimethylaniline
- AC1MHZWH
- CHEMBL589099
- N,N-Dimethyl-2,6-dinitro-4-(trifluoromethyl)benzenamine
- DTXSID10144000
- Benzenamine, N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)-
- 10156-75-9
- KPBNSZCYEQDSGS-UHFFFAOYSA-N
- SCHEMBL11575604
- p-Toluidine, alpha,alpha,alpha-trifluoro-N,N-dimethyl-2,6-dinitro-
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- Inchi: 1S/C9H8F3N3O4/c1-13(2)8-6(14(16)17)3-5(9(10,11)12)4-7(8)15(18)19/h3-4H,1-2H3
- InChI Key: KPBNSZCYEQDSGS-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(C)C)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 279.04674
- Monoisotopic Mass: 279.04669
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 94.9
Experimental Properties
- Density: 1.512
- Boiling Point: 308.8°Cat760mmHg
- Flash Point: 140.5°C
- Refractive Index: 1.548
- PSA: 89.52
- LogP: 3.63420
Benzenamine,N,N-dimethyl-2,6-dinitro-4-(trifluoromethyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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